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Compound of Interest

Compound Name:
Isopropyl 3-Acetylpyridine-2-

carboxylate

Cat. No.: B177662 Get Quote

Essential Safety and Handling Guide for
Isopropyl 3-Acetylpyridine-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Isopropyl 3-
Acetylpyridine-2-carboxylate, including personal protective equipment (PPE)

recommendations, operational procedures, and disposal plans. The following information is

synthesized from safety data for structurally similar compounds, including 3-Acetylpyridine and

general pyridine derivatives, to ensure a high standard of laboratory safety.

I. Personal Protective Equipment (PPE)
When handling Isopropyl 3-Acetylpyridine-2-carboxylate, a comprehensive PPE strategy is

essential to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face
Chemical safety goggles and

face shield

Goggles should meet ANSI

Z.87.1 1989 standards. A face

shield is necessary when there

is a risk of splashing or a

highly exothermic reaction.[1]

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended for handling

pyridine-based compounds.[2]

[3] Butyl rubber gloves may

also be suitable.[4][5] Always

inspect gloves before use and

dispose of them after contact.

[1]

Body Laboratory coat

A fully-buttoned lab coat made

of Nomex® or similar flame-

resistant material is

recommended.[1] Ensure it

covers as much skin as

possible.[1]

Respiratory Respirator

Use a NIOSH/MSHA approved

respirator if working outside of

a certified chemical fume hood

or if exposure limits are likely

to be exceeded.[6] Annual

medical evaluations and fit

testing are required for

respirator use.[1]

Feet Closed-toe shoes

Shoes must cover the entire

foot; no open-toed or

perforated shoes are

permitted.[1]
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II. Chemical and Physical Properties
Understanding the properties of Isopropyl 3-Acetylpyridine-2-carboxylate and related

compounds is vital for safe handling.

Property
Isopropyl 3-Acetylpyridine-2-

carboxylate

3-Acetylpyridine (for

comparison)

Molecular Formula C11H13NO3[7] C7H7NO

Molecular Weight 207.226 g/mol [7] 121.14 g/mol [8]

Melting Point 35°C[7] 11-13°C[9]

Boiling Point 140-142°C at 1mm Hg[7] 220°C[9]

Density 1.117 g/cm³[7] 1.102 g/mL at 25°C[9]

Flash Point 159.1°C[7] 104°C (closed cup)

Vapor Pressure 9.18E-05 mmHg at 25°C[7] Not specified

III. Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to prevent accidents and

exposure.

Operational Plan:

Ventilation: Always handle Isopropyl 3-Acetylpyridine-2-carboxylate in a certified chemical

fume hood to minimize inhalation of vapors.[2][3][5]

Risk Assessment: Conduct a thorough risk assessment before beginning any new procedure

involving this compound.[5]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[6][10] Do not breathe mists or

vapors.[6]

Hygiene: Wash hands thoroughly after handling.[11][12] Do not eat, drink, or smoke in the

laboratory.[3][12]
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Spill Management: In case of a spill, evacuate the area. For small spills, absorb the material

with an inert substance like sand or diatomaceous earth and place it in a sealed container for

disposal.[5]

Storage Plan:

Store in a cool, dry, and well-ventilated area.[3][4][5]

Keep containers tightly closed when not in use.[3][6]

Store locked up and away from incompatible materials such as strong oxidizing agents,

acids, and bases.[5][6]

IV. Disposal Plan
Proper disposal of chemical waste is crucial for environmental and personal safety.

Waste Collection: Collect waste containing Isopropyl 3-Acetylpyridine-2-carboxylate in a

dedicated, sealed, and properly labeled hazardous waste container.[4][5]

Labeling: Attach a completed Dangerous Waste label as soon as waste is added to the

container.[4]

Disposal: Dispose of the hazardous waste in accordance with local, state, and federal

regulations.[5] Do not empty into drains.[11]

V. Emergency Procedures
In the event of exposure, immediate action is required.
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Exposure Route First Aid Measures

Skin Contact

Immediately remove all contaminated clothing.

[5] Wash the affected area with plenty of soap

and water for at least 15 minutes.[2][5] Seek

medical attention if irritation occurs.[5][11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][5] Remove contact

lenses if present and easy to do.[12] Seek

medical attention.[2]

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[2]

[12] If not breathing, give artificial respiration.

Seek immediate medical attention.[6]

Ingestion

Do NOT induce vomiting.[6] If swallowed,

immediately call a POISON CENTER or doctor.

[11][13] Rinse mouth.[11][13]

VI. Workflow for Safe Handling and Disposal
The following diagram illustrates the standard operating procedure for working with Isopropyl
3-Acetylpyridine-2-carboxylate.
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Caption: Workflow for handling Isopropyl 3-Acetylpyridine-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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